Cas no 499120-38-6 (D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl-)
499120-38-6 structure
Product Name:D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl-
CAS No:499120-38-6
MF:C12H21N3O6
MW:303.311643362045
CID:1538209
Update Time:2024-08-23
D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl- Chemical and Physical Properties
Names and Identifiers
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- D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl-
- D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl- (9CI)
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- Inchi: 1S/C12H21N3O6/c1-7(11(18)19)15(10(17)6-13)9(16)5-3-2-4-8(14)12(20)21/h7-8H,2-6,13-14H2,1H3,(H,18,19)(H,20,21)/t7-,8+/m1/s1
- InChI Key: OZSRGCUZMPIIRS-SFYZADRCSA-N
- SMILES: C(O)(=O)[C@@H](C)N(C(=O)CN)C(=O)CCCC[C@H](N)C(O)=O
Computed Properties
- Exact Mass: 303.14313
Experimental Properties
- Density: 1.306±0.06 g/cm3(Predicted)
- Boiling Point: 712.9±60.0 °C(Predicted)
- PSA: 164.02
- pka: 3.14±0.10(Predicted)
D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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